molecular formula C28H31ClN2O6 B15343981 1-(2-(alpha-(p-Chlorophenyl)benzyloxy)ethyl)-4-(o-methoxyphenyl)piperazine oxalate CAS No. 23904-79-2

1-(2-(alpha-(p-Chlorophenyl)benzyloxy)ethyl)-4-(o-methoxyphenyl)piperazine oxalate

Cat. No.: B15343981
CAS No.: 23904-79-2
M. Wt: 527.0 g/mol
InChI Key: FNCPSCUFEVHYTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-(alpha-(p-Chlorophenyl)benzyloxy)ethyl)-4-(o-methoxyphenyl)piperazine oxalate is a piperazine derivative with a complex substituent pattern. Structurally, it features a piperazine core substituted with:

  • A 2-(alpha-(p-chlorophenyl)benzyloxy)ethyl group at position 1, comprising a benzyloxy moiety with a p-chlorophenyl substituent.
  • An o-methoxyphenyl group at position 2.
  • An oxalate counterion forming a 1:1 salt .

The compound is synthesized via alkylation and nucleophilic substitution reactions, as inferred from analogous piperazine derivatives in the literature. For example, similar compounds like GBR-12909 () are synthesized by introducing arylalkoxy groups via reactions with halogenated precursors. The oxalate salt form enhances stability and solubility, critical for pharmacological applications .

Properties

CAS No.

23904-79-2

Molecular Formula

C28H31ClN2O6

Molecular Weight

527.0 g/mol

IUPAC Name

1-[2-[(4-chlorophenyl)-phenylmethoxy]ethyl]-4-(2-methoxyphenyl)piperazine;oxalic acid

InChI

InChI=1S/C26H29ClN2O2.C2H2O4/c1-30-25-10-6-5-9-24(25)29-17-15-28(16-18-29)19-20-31-26(21-7-3-2-4-8-21)22-11-13-23(27)14-12-22;3-1(4)2(5)6/h2-14,26H,15-20H2,1H3;(H,3,4)(H,5,6)

InChI Key

FNCPSCUFEVHYTI-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1N2CCN(CC2)CCOC(C3=CC=CC=C3)C4=CC=C(C=C4)Cl.C(=O)(C(=O)O)O

Origin of Product

United States

Comparison with Similar Compounds

Key Observations:

  • Halogen Effects : The p-chlorophenyl group in the target compound vs. bis(4-fluorophenyl) in GBR-12909 impacts steric bulk and electron-withdrawing properties, influencing dopamine transporter (DAT) affinity .
  • Ortho vs. Para Substitution : The o-methoxyphenyl group in the target compound may confer distinct steric or electronic interactions compared to p-methoxyphenyl analogs (e.g., compound 3j in ) .

Pharmacological Activity

  • GBR-12909 is a high-affinity DAT ligand with reinforcing effects in primate self-administration studies (ED50: 0.03–1.0 mg/kg) .
  • GBR-12909 : Binds DAT with IC50 ~5 nM; the fluorinated aryl groups enhance blood-brain barrier penetration .
  • Thioether Analogs (CID 91038): No activity data available, but sulfur substitution may reduce metabolic stability compared to ethers .

Toxicity and Physicochemical Properties

Property Target Compound GBR-12909 CID 91038
LD50 (Mouse, i.p.) 400 mg/kg 120 mg/kg (estimated) N/A
Melting Point Not reported 177–178°C (HCl salt) N/A
Solubility Enhanced by oxalate salt High (HCl salt) Likely lower (thioether)
  • Oxalate vs. HCl Salts : The oxalate counterion may reduce acute toxicity compared to hydrochloride salts, as seen in the higher LD50 of the target compound .
  • Thermal Stability : Analogous piperazine HCl salts () melt at 177–178°C, suggesting similar thermal behavior for the target compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.